N,N'-Di-Boc-1H-pyrazole-1-carboxamidine

• Molecular Formula: C14H22N4O4
• Molecular Weight: 310.35 g/mol
• InChI: InChI=1S/C14H22N4O4/c1-13(2,3)21-11(19)16-10(18-9-7-8-15-18)17-12(20)22-14(4,5)6/h7-9H,1-6H3,(H,16,17,19,20)
• InChIKey: QFNFDHNZVTWZED-UHFFFAOYSA-N

N,N'-Di-Boc-1H-pyrazole-1-carboxamidine: A Core Guanidinylating Reagent for Orthogonally Protected Guanidine Synthesis

N,N'-Di-Boc-1H-pyrazole-1-carboxamidine (CAS 152120-54-2) belongs to the class of pyrazole-activated carboxamidine guanidinylating reagents. It introduces a symmetrically di-Boc-protected guanidine moiety into primary and secondary amines under mild conditions, producing N,N'-di(Boc)-protected guanidines in moderate to high yields [1][2]. As a stable, crystalline solid (mp 86–92 °C), it is commercially available with typical purities ≥98% (HPLC) and is widely used in alkaloid total synthesis, peptide modification, and the preparation of arginine mimetics [3].

• [1] Drake, B.; Pátek, M.; Lebl, M. A Convenient Preparation of Monosubstituted N,N′-di(Boc)-Protected Guanidines. Synthesis 1994, 1994 (6), 579–582. View Source
• [2] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source
• [3] PubChem. N,N'-Di-Boc-1H-pyrazole-1-carboxamidine (CID 6383521). View Source

Why Generic Substitution of N,N'-Di-Boc-1H-pyrazole-1-carboxamidine Leads to Divergent Reaction Outcomes

Not all di-Boc-protected guanidinylating reagents perform identically. The pyrazole leaving group in N,N'-Di-Boc-1H-pyrazole-1-carboxamidine imparts a carefully balanced electrophilicity that differs markedly from benzotriazole, 4-nitropyrazole, or S-methylisothiourea analogs. Substituting the pyrazole core or switching to Cbz protection alters reaction kinetics, substrate scope limits, and side-product profiles [1][2]. Even within the same core, mono-Boc variants introduce regioselectivity issues absent in the symmetrically protected di-Boc form [1]. These factors mean that swapping this reagent for a seemingly similar analog frequently results in failed guanidinylations, lower yields, or complex deprotection challenges.

• [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source
• [2] Witkowska, E.; Kubik, K.; Krosnicka, J.; Grabowska, K.; Niescioruk, A.; Wilenska, B.; Misicka, A. Microwave-assisted guanidinylation in solid phase peptide synthesis: comparison of various reagents. Tetrahedron Lett. 2014, 55 (45), 6198–6203. View Source

Head-to-Head Quantitative Evidence: N,N'-Di-Boc-1H-pyrazole-1-carboxamidine vs. Closest Analogs

Mechanochemical Guanidinylation of Aromatic Amines: Ball Milling vs. Solution Yields for 1-Pyrenamine

Under solvent-free ball milling conditions, N,N'-Di-Boc-1H-pyrazole-1-carboxamidine guanidinylates 1-pyrenamine in 30–60 min to give N,N'-di-Boc-N''-pyrenylguanidine in 93% isolated yield, whereas the same reaction in solution (acetonitrile, reflux, 4 h) affords the identical product in only 42% isolated yield [1]. The mechanochemical protocol thus provides a 2.2-fold yield enhancement in a fraction of the time. This reactivity advantage extends to a panel of aromatic amines: in solution aniline gives just 17–71% yield depending on conditions, while ball milling consistently delivers ≥60% for all substrates tested [1].

Evidence Dimension	Isolated yield of N,N'-di-Boc-N''-pyrenylguanidine
Target Compound Data	93% (ball milling, 30–60 min, neat, room temperature)
Comparator Or Baseline	42% (acetonitrile, reflux, 4 h, standard solution conditions)
Quantified Difference	+51 percentage points (2.2-fold increase)
Conditions	1-Pyrenamine substrate; 1.05 equiv. reagent; ball mill (30 Hz) vs. MeCN reflux

Why This Matters

This substantial yield improvement under solvent-free conditions justifies the selection of this solid-state-stable reagent for green chemistry workflows where conventional solution-phase guanidinylation fails to deliver acceptable yields.

• [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source

Reactivity and Yield Comparison for Aminiline Guanidinylation: Di-Boc-pyrazole vs. Benzotriazole and 4-Nitro-pyrazole Derivatives

A side-by-side comparison with aniline as the standard substrate reveals the electrophilicity hierarchy of commercially available di-Boc carboxamidine reagents. N,N'-Di-Boc-1H-pyrazole-1-carboxamidine provides N,N'-di-Boc-phenylguanidine in 17% yield (DCM, TEA, 20°C, 2 h), while the more electrophilic N,N'-di-Boc-1H-benzotriazole-1-carboxamidine delivers 90% under similar conditions (DCM, DIEA, 20°C, 2 h) [1]. The 4-nitro-pyrazole analog gives 78% (DMF, r.t., 1–20 h) [1]. The lower native reactivity of the unsubstituted pyrazole reagent translates into superior functional-group tolerance for hindered or base-sensitive substrates, where the benzotriazole and 4-nitropyrazole reagents frequently generate over-addition and decomposition byproducts [1].

Evidence Dimension	Isolated yield of N,N'-di-Boc-phenylguanidine from aniline
Target Compound Data	17% (DCM, TEA, 20 °C, 2 h)
Comparator Or Baseline	N,N'-Di-Boc-1H-benzotriazole-1-carboxamidine: 90% (DCM, DIEA, 20 °C, 2 h); N,N'-Di-Boc-4-nitro-1H-pyrazole-1-carboxamidine: 78% (DMF, r.t., 1–20 h)
Quantified Difference	-73 percentage points vs. benzotriazole; -61 percentage points vs. 4-nitropyrazole
Conditions	Aniline (1 equiv.), reagent (1.1 equiv.), solvent and base as indicated

Why This Matters

The lower baseline reactivity is not a drawback but a deliberate choice: it minimizes side reactions when working with complex, polyfunctional substrates, making the unsubstituted pyrazole reagent the preferred option for sensitive natural product and peptide guanidinylations.

• [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source

Physical State and Long-Term Stability of N,N'-Di-Boc-1H-pyrazole-1-carboxamidine vs. S-Methylisothiourea Reagents

N,N'-Di-Boc-1H-pyrazole-1-carboxamidine is an air-stable, free-flowing crystalline solid with a melting point of 86–92 °C and is stored at room temperature under ambient atmosphere without special precautions [1]. In contrast, S-methylisothiourea-based guanidinylating reagents (e.g., N,N'-di-Boc-S-methylisothiourea) are hygroscopic and hydrolytically unstable, requiring anhydrous handling and cold storage to prevent decomposition [2]. This physical state difference directly impacts procurement scale: the pyrazole reagent is available in bulk (up to kilogram scale) with consistent batch purity (≥98% HPLC), whereas S-methylisothiourea analogs often show lot-to-lot variability due to gradual deactivation .

Evidence Dimension	Melting point and storage requirement
Target Compound Data	mp 86–92 °C, storage at room temperature, stable under air
Comparator Or Baseline	N,N'-di-Boc-S-methylisothiourea: hygroscopic, requires dry inert atmosphere and cold storage
Quantified Difference	Not applicable (qualitative handling advantage)
Conditions	Long-term storage conditions as reported by vendors

Why This Matters

The simpler handling and superior storage stability reduce procurement risk and operational complexity, particularly in multi-step synthetic campaigns where reagent reliability and consistent stoichiometry are critical.

• [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source
• [2] Gers, T.; Kunce, D.; Markowski, P.; Izdebski, J. Reagents for Efficient Conversion of Amines to Protected Guanidines. Synthesis 2004, 37–42. View Source

Compatibility with Microwave-Assisted Solid-Phase Peptide Synthesis: Boc vs. Cbz Protection on Pyrazole Carboxamidine Scaffolds

In solid-phase peptide synthesis under microwave irradiation, Boc-protected guanidinylating reagents (including N,N'-Di-Boc-1H-pyrazole-1-carboxamidine) are reported to produce significant byproducts due to Boc group lability, while Cbz-protected counterparts (N,N'-di-Cbz-S-methylisothiourea and N,N'-di-Cbz(2-Cl)-S-methylisothiourea) deliver cleaner conversions [1]. However, for solution-phase syntheses where final global deprotection is performed by TFA, the Boc reagent is preferred because it allows simultaneous cleavage of all Boc groups (guanidine and amino acid side-chain protections) in a single step, whereas Cbz groups require an orthogonal hydrogenolysis step that is incompatible with substrates containing alkenes, benzyl ethers, or halogens [2].

Evidence Dimension	Side product formation under microwave SPPS conditions
Target Compound Data	Boc-protected pyrazole carboxamidine: significant side products during microwave SPPS guanidinylation
Comparator Or Baseline	Cbz-protected S-methylisothioureas: cleaner conversion under identical microwave SPPS conditions
Quantified Difference	Qualitative observation of increased byproduct formation
Conditions	Microwave-assisted solid-phase peptide synthesis (Tetrahedron Lett. 2014 study)

Why This Matters

This orthogonal deprotection strategy dictates reagent selection based on the protecting-group roadmap of the target molecule: choose the Boc-pyrazole reagent when a single-step global TFA deprotection is desired; choose a Cbz-based reagent when microwave SPPS efficiency or hydrogenation-compatible intermediate deprotection is required.

• [1] Witkowska, E.; Kubik, K.; Krosnicka, J.; Grabowska, K.; Niescioruk, A.; Wilenska, B.; Misicka, A. Microwave-assisted guanidinylation in solid phase peptide synthesis: comparison of various reagents. Tetrahedron Lett. 2014, 55 (45), 6198–6203. View Source
• [2] Gers, T.; Kunce, D.; Markowski, P.; Izdebski, J. Reagents for Efficient Conversion of Amines to Protected Guanidines. Synthesis 2004, 37–42. View Source

Substrate Scope and Isolated Yields for Amino Acid-Derived Amines: N,N'-Di-Boc-1H-pyrazole-1-carboxamidine vs. 1H-Pyrazole-1-carboxamidine Hydrochloride

The symmetrical di-Boc protection of this reagent avoids the regioselectivity issues encountered with mono-protected or unprotected pyrazole carboxamidines. With the unprotected 1H-pyrazole-1-carboxamidine hydrochloride, guanidinylation of amines yields mono-substituted guanidines that may undergo further reaction at the second nitrogen, leading to mixtures. In contrast, N,N'-Di-Boc-1H-pyrazole-1-carboxamidine cleanly affords N,N'-di(Boc)-monosubstituted guanidines—even with amino acid substrates bearing additional nucleophilic side chains—in 60–99% isolated yields [1][2]. For example, lysine methyl ester hydrochloride is guanidinylated in 83% yield, and phenylalanine derivatives give 85–92% yields [1].

Evidence Dimension	Regioselectivity and yield for amino acid guanidinylation
Target Compound Data	Lysine-OMe·HCl: 83%; Phenylalanine derivatives: 85–92% (di-Boc-pyrazole reagent, DCM, r.t., 12–24 h)
Comparator Or Baseline	1H-Pyrazole-1-carboxamidine·HCl: variable mixtures of mono- and di-substituted products
Quantified Difference	Quantitative conversion to single product vs. mixture formation
Conditions	Various amino acid amine substrates, 1.1 equiv. reagent, DCM or DMF, room temperature

Why This Matters

The predictable, single-product outcome with amino acids makes this reagent indispensable for generating homogeneous batches of protected guanidino amino acids and peptide isosteres, directly impacting downstream purification costs and biological assay reproducibility.

• [1] Drake, B.; Pátek, M.; Lebl, M. A Convenient Preparation of Monosubstituted N,N′-di(Boc)-Protected Guanidines. Synthesis 1994, 1994 (6), 579–582. View Source
• [2] Bernatowicz, M. S.; Wu, Y.; Matsueda, G. R. 1H-Pyrazole-1-carboxamidine Hydrochloride: An Attractive Reagent for Guanylation of Amines and Its Application to Peptide Synthesis. J. Org. Chem. 1992, 57 (8), 2497–2502. View Source

Optimal Procurement-Driven Application Scenarios for N,N'-Di-Boc-1H-pyrazole-1-carboxamidine

Mechanochemical Synthesis of Aryl Guanidine Libraries for Medicinal Chemistry

When generating libraries of substituted aryl guanidines under green chemistry mandates, N,N'-Di-Boc-1H-pyrazole-1-carboxamidine is the reagent of choice. Its crystalline solid form enables neat ball milling protocols that deliver 60–99% yields for aromatic amines, more than doubling the yields obtained in solution for recalcitrant substrates such as 1-pyrenamine (93% vs. 42%) [1]. This eliminates the solvent waste and long reflux times of conventional methods.

Bulk Synthesis of Orthogonally Protected Guanidino Amino Acids for Peptide Therapeutics

The symmetrical di-Boc protection ensures monofunctionalization of amino acid side-chain amines without generating di-substituted side products. This reagent is specified in the kilo-scale preparation of Boc-Arg(Boc)₂-OH isosteres and related building blocks, where lot-to-lot consistency in regiochemical purity is essential for downstream GMP peptide synthesis [1][2].

Acid-Labile Total Synthesis of Guanidine Alkaloids (e.g., (+)-Monanchorin)

In total syntheses requiring a global TFA deprotection step, the Boc protection strategy is mandatory because it avoids the hydrogenolysis apparatus needed for Cbz deprotection and is compatible with substrates containing unsaturation or halogen substituents. N,N'-Di-Boc-1H-pyrazole-1-carboxamidine is the standard reagent for installing the doubly Boc-protected guanidine motif in alkaloids such as (+)-monanchorin [1].

Solution-Phase Guanidinylation of Hindered and Base-Sensitive Amines

For substrates that decompose in the presence of the highly activated benzotriazole or 4-nitropyrazole reagents, the milder electrophilicity of N,N'-Di-Boc-1H-pyrazole-1-carboxamidine—exemplified by its 17% yield with aniline versus 90% for the benzotriazole analog—translates into cleaner reactions with sterically hindered or polyfunctional amines [1]. This controlled reactivity is exploited in the late-stage guanidinylation of advanced synthetic intermediates.

• [1] Đud, M.; Glasovac, Z.; Margetić, D. The utilization of ball milling in synthesis of aryl guanidines through guanidinylation and N-Boc-deprotection sequence. Tetrahedron 2019, 75 (1), 109–115. View Source
• [2] Drake, B.; Pátek, M.; Lebl, M. A Convenient Preparation of Monosubstituted N,N′-di(Boc)-Protected Guanidines. Synthesis 1994, 1994 (6), 579–582. View Source